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Compound of Interest

Compound Name: 1-Bromohexadecane-d33

Cat. No.: B1528123

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromohexadecane-d33, ensuring compliance with safety regulations and promoting a secure
laboratory environment. The following procedures are based on established safety data for 1-
Bromohexadecane, as the deuterated form shares analogous chemical hazards.

Immediate Safety and Handling Precautions

Prior to handling 1-Bromohexadecane-d33, it is crucial to be aware of its potential hazards.
The non-deuterated form, 1-Bromohexadecane, is classified as a skin irritant and may cause
serious eye irritation.[1][2] It is also a combustible liquid. Always handle this chemical in a well-
ventilated area and wear appropriate personal protective equipment (PPE), including safety
glasses with side-shields, chemical-resistant gloves, and a lab coat.[1]

Step-by-Step Disposal Protocol

The disposal of 1-Bromohexadecane-d33 must be managed as hazardous waste.[1]
Adherence to institutional and local regulations for chemical waste disposal is mandatory.

o Waste Collection:

o Collect waste 1-Bromohexadecane-d33 and any materials contaminated with it (e.g.,
pipette tips, absorbent paper) in a designated, properly labeled, and sealed waste
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container.

o The container must be made of a material compatible with the chemical and should be
kept closed when not in use.

e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name ("1-Bromohexadecane-d33"), and the associated hazards (e.qg., "Irritant,”
"Combustible").

o Include the accumulation start date on the label.
o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool, dry
secondary containment area away from incompatible materials such as strong oxidizing
agents and strong bases.[3]

o The storage area should be clearly marked as a hazardous waste accumulation point.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and proper disposal.[1]

o Do not dispose of 1-Bromohexadecane-d33 down the drain or in regular trash.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromohexadecane. This data is
essential for a comprehensive understanding of the chemical's properties for safe handling and
storage.
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Property Value

Molecular Formula C16H33Br (non-deuterated)
Molecular Weight 305.34 g/mol (hon-deuterated)
Boiling Point 190 °C at 11 mmHg

Melting Point 16-18 °C

Density 1.105 g/mL at 25 °C

Flash Point 177 °C (350.6 °F) - closed cup

Data sourced from various safety data sheets.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 1-Bromohexadecane-d33.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1528123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generation & Segregation
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Caption: Disposal Workflow for 1-Bromohexadecane-d33.
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Emergency Procedures

In the event of a spill or exposure, follow these procedures:

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)
and place it in a sealed container for disposal as hazardous waste.[1] Ensure adequate
ventilation.[1] For large spills, evacuate the area and contact your institution's emergency
response team.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove
contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

By adhering to these procedures, you can ensure the safe and compliant disposal of 1-

Bromohexadecane-d33, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1528123#1-bromohexadecane-d33-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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